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Compound of Interest

Compound Name: Fluorad FC 430

Cat. No.: B1171936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluorad™ FC-430 is a non-ionic, polymeric fluorochemical surfactant known for its exceptional

ability to reduce surface tension in both aqueous and organic systems.[1][2] As a member of

the per- and polyfluoroalkyl substances (PFAS) family, it offers high thermal and chemical

stability, making it a valuable tool in various research and industrial applications.[1][2] This

guide provides detailed application notes and protocols for the effective use of Fluorad FC-430

in a laboratory setting, with a focus on coatings and drug delivery systems.

Product Information and Properties
Fluorad FC-430 is a clear, colorless liquid with a mild odor.[3] Its unique properties stem from

its fluorinated polymeric structure, which imparts high surface activity.[1][2]
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Property Value/Range Source(s)

Appearance Clear, colorless liquid [3]

Chemical Type
Non-ionic polymeric

fluorosurfactant
[2]

Solubility
Water, alcohols, hydrocarbons,

esters
[1]

Effective Concentration 0.01 - 1.0 wt% [1]

Surface Tension 18 - 22 mN/m [1]

Thermal Stability Up to 200°C [1]

Applications in the Research Lab
Fluorad FC-430's primary function is to modify surface and interfacial properties, leading to its

use in a wide range of applications.

Coatings and Thin Films
In the formulation of coatings, paints, and inks, Fluorad FC-430 acts as a superior wetting and

leveling agent.[4] It helps to eliminate common surface defects such as cratering, pinholes, and

"orange peel" by lowering the surface tension of the formulation, ensuring a smooth and

uniform finish.[1] It is compatible with a variety of resin systems, including urethanes, epoxies,

polyesters, and acrylics.[2]

Drug Delivery Systems
In pharmaceutical research, Fluorad FC-430 can be utilized to enhance the bioavailability of

poorly water-soluble (hydrophobic) drugs.[1] By acting as a stabilizing agent in emulsions and

micelles, it can improve the dissolution rate and subsequent absorption of active

pharmaceutical ingredients (APIs). Studies have indicated that its incorporation into lipid-based

formulations can significantly increase drug absorption rates.[1]

Other Research Applications
The utility of Fluorad FC-430 extends to other areas, including:
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Lubricants: As an additive to reduce friction and provide non-stick properties.[4]

Textiles: To impart water and oil repellency.[1][4]

Materials Science: In the development of low-surface-energy materials and for controlling

interfacial properties in microfluidic devices.[3]

Application Notes and Protocols
Safety Precautions
Fluorad FC-430 is a per- and polyfluoroalkyl substance (PFAS). Researchers should handle it

with caution due to potential environmental and health concerns associated with this class of

chemicals.[1][4] Always consult the Safety Data Sheet (SDS) before use.[5] Standard

laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn. Work should be conducted in a well-ventilated area or a fume hood.

Stock Solution Preparation
For consistent and accurate dosing, it is recommended to prepare a stock solution of Fluorad

FC-430.

Protocol:

Determine the desired solvent based on the experimental system (e.g., isopropanol for a

solvent-based coating, or deionized water for an aqueous system).

Weigh the required amount of Fluorad FC-430 in a clean, dry glass container.

Add the solvent to the desired final volume.

Gently agitate the mixture until the surfactant is fully dissolved. A magnetic stirrer can be

used for this purpose.

Store the stock solution in a tightly sealed container at room temperature, away from direct

sunlight.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.lookchem.com/casno11114-17-3.html
https://www.vulcanchem.com/product/vc225700
https://www.lookchem.com/casno11114-17-3.html
https://www.pubcompare.ai/product/ycO2NZcByx5TsEHUFzkB/
https://www.vulcanchem.com/product/vc225700
https://www.lookchem.com/casno11114-17-3.html
https://www.msds.com/msds/8504228/fc-430-fluorad-brand-coating-additive
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol 1: Evaluation of Wetting and
Leveling Properties in a Coating Formulation
This protocol provides a general method for assessing the effectiveness of Fluorad FC-430 as

a wetting and leveling agent in a simple coating formulation.

Materials:

Base coating formulation (e.g., a simple acrylic or epoxy resin with appropriate

solvent/water)

Fluorad FC-430 stock solution (e.g., 1% w/w in a compatible solvent)

Substrate for coating (e.g., glass slides, metal panels)

Applicator (e.g., drawdown bar, brush)

Contact angle goniometer (optional)

Procedure:

Prepare at least two samples of the base coating formulation. One will serve as a control,

and the other will be the experimental sample.

To the experimental sample, add the Fluorad FC-430 stock solution to achieve a final

concentration within the recommended range (e.g., 0.05 - 0.5 wt% of the total formulation

weight).[1]

Thoroughly mix both the control and experimental formulations.

Apply a thin, uniform layer of each formulation onto the chosen substrate using the selected

applicator.

Observe the wetting behavior of the liquid coating on the substrate immediately after

application. Note any differences in spreading and coverage between the control and the

sample containing FC-430.
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Allow the coatings to cure according to the resin manufacturer's instructions.

Visually inspect the dried films for surface defects such as craters, pinholes, and edge

crawling.

(Optional) If a contact angle goniometer is available, measure the contact angle of a water

droplet on the surface of the cured coatings to quantify the change in surface energy. A lower

contact angle on the coating with FC-430 indicates improved wetting.

Formulation Preparation

Coating Application

Analysis

Prepare Base
Coating Formulation

Control Sample
(No FC-430)

Experimental Sample
(+ FC-430)

Apply Coatings
to Substrate

Observe Wetting
Behavior Cure Coatings

Inspect for
Surface Defects

Measure Contact Angle
(Optional)

Click to download full resolution via product page

Workflow for evaluating Fluorad FC-430 in a coating formulation.

Experimental Protocol 2: Preparation of a Drug-
Surfactant Solid Dispersion for Enhanced Solubility
This protocol outlines a general solvent evaporation method for preparing a solid dispersion of

a hydrophobic drug with Fluorad FC-430 to potentially improve its dissolution rate.

Materials:

Hydrophobic drug (API)

Fluorad FC-430

A suitable volatile organic solvent (e.g., methanol, ethanol, acetone) that dissolves both the

drug and FC-430
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Deionized water

Dissolution testing apparatus (e.g., USP Apparatus 2)

UV-Vis spectrophotometer or HPLC for drug concentration analysis

Procedure:

Preparation of the Solid Dispersion: a. Accurately weigh the hydrophobic drug and Fluorad

FC-430 (e.g., in a 1:1 or other desired weight ratio). b. Dissolve both components in a

minimal amount of the chosen organic solvent in a round-bottom flask. c. Evaporate the

solvent under reduced pressure using a rotary evaporator until a solid film is formed on the

flask wall. d. Further dry the solid dispersion in a vacuum oven to remove any residual

solvent. e. Gently scrape the solid dispersion from the flask and, if necessary, grind it into a

fine powder.

Dissolution Testing: a. Prepare a physical mixture of the drug and FC-430 in the same ratio

as the solid dispersion for comparison. b. Set up the dissolution apparatus with a suitable

dissolution medium (e.g., simulated gastric or intestinal fluid). c. Add a known amount of the

pure drug, the physical mixture, or the solid dispersion to the dissolution vessel. d. At

predetermined time intervals, withdraw samples of the dissolution medium and replace with

an equal volume of fresh medium. e. Filter the samples and analyze the drug concentration

using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC). f. Plot the

cumulative percentage of drug dissolved versus time for each sample to compare their

dissolution profiles.
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Mechanism of Enhanced Drug Delivery with Fluorad FC-430
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Enhanced drug solubilization with Fluorad FC-430.

Conclusion
Fluorad FC-430 is a highly effective fluorosurfactant for a variety of research applications,

particularly in the fields of coatings and drug delivery. Its ability to significantly reduce surface

tension at low concentrations makes it a powerful tool for improving product performance and

enabling new formulation strategies. Researchers should, however, remain mindful of the

handling precautions associated with PFAS compounds. The protocols provided in this guide

offer a starting point for utilizing Fluorad FC-430 in the laboratory, and further optimization may

be required for specific experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1171936?utm_src=pdf-body-img
https://www.benchchem.com/product/b1171936?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Fluorad FC 430 (11114-17-3) for sale [vulcanchem.com]

2. Fluorad FC 430 | 11114-17-3 | Benchchem [benchchem.com]

3. pubcompare.ai [pubcompare.ai]

4. Cas 11114-17-3,Fluorad FC 430 | lookchem [lookchem.com]

5. FC-430 "Fluorad" Brand Coating Additive - Free SDS search [msds.com]

To cite this document: BenchChem. [Practical Guide to Using Fluorad™ FC-430 in a
Research Lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171936#practical-guide-to-using-fluorad-fc-430-in-
a-research-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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